Cas no 871217-52-6 (1-(3,5-dimethylisoxazol-4-yl)sulfonylpiperazine)

• Product Name: 1-(3,5-dimethylisoxazol-4-yl)sulfonylpiperazine
• CAS No: 871217-52-6
• MF: C₉H₁₅N₃O₃S
• MW: 245.29870057106
• CID: 2809817
• PubChem ID: 7131168
• Update Time: 2025-05-24

1-(3,5-dimethylisoxazol-4-yl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylisoxazol-4-yl)sulfonylpiperazine
• 1-[(dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazine
• 871217-52-6
• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazine
• DTXSID40427898
• 1-[(3,5-dimethylisoxazol-4-yl)sulfonyl]piperazine
• STK641353
• CS-0282918
• EN300-14854
• F2158-1257
• AKOS003674084
• VS-10004
• SCHEMBL4001173
• 3,5-Dimethyl-4-(piperazin-1-ylsulfonyl)isoxazole
• BBL030736
• MFCD07348583

• Inchi： 1S/C9H15N3O3S/c1-7-9(8(2)15-11-7)16(13,14)12-5-3-10-4-6-12/h10H,3-6H2,1-2H3
• InChI Key： VJKJAOWJMHUHQN-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 245.08341252Da
• Monoisotopic Mass: 245.08341252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.8Ų

Additional information on 1-(3,5-dimethylisoxazol-4-yl)sulfonylpiperazine

Recent Advances in the Study of 1-(3,5-dimethylisoxazol-4-yl)sulfonylpiperazine (CAS: 871217-52-6) in Chemical Biology and Pharmaceutical Research

The compound 1-(3,5-dimethylisoxazol-4-yl)sulfonylpiperazine (CAS: 871217-52-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 1-(3,5-dimethylisoxazol-4-yl)sulfonylpiperazine as a versatile scaffold in medicinal chemistry. Its sulfonylpiperazine moiety, combined with the isoxazole ring, provides a robust platform for the development of novel inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein kinase C (PKC) isoforms, which are implicated in numerous pathological conditions, including cancer and inflammatory diseases.

In addition to its kinase inhibitory properties, 1-(3,5-dimethylisoxazol-4-yl)sulfonylpiperazine has shown promise in modulating G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported its ability to act as an allosteric modulator of the adenosine A2A receptor, suggesting potential applications in neurodegenerative disorders such as Parkinson's disease. The study utilized molecular docking and dynamic simulations to elucidate the binding interactions, providing a structural basis for further optimization.

The synthetic accessibility of 1-(3,5-dimethylisoxazol-4-yl)sulfonylpiperazine has also been a focal point of recent research. A 2022 paper in Organic Letters detailed a novel, high-yield synthesis route using a one-pot sulfonylation strategy, which significantly reduces production costs and improves scalability. This advancement is particularly relevant for industrial applications, where cost-effective synthesis is critical for large-scale production.

Despite these promising developments, challenges remain in the clinical translation of 1-(3,5-dimethylisoxazol-4-yl)sulfonylpiperazine. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 1-(3,5-dimethylisoxazol-4-yl)sulfonylpiperazine (CAS: 871217-52-6) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifunctional scaffold, combined with recent synthetic and biological insights, positions it as a valuable candidate for future therapeutic development. Continued research efforts are expected to unlock its full potential in addressing unmet medical needs.